Cas no 2411303-01-8 (N-{2-(pyridin-2-yl)spiro3.3heptan-2-ylmethyl}but-2-ynamide)

• Product Name: N-{2-(pyridin-2-yl)spiro3.3heptan-2-ylmethyl}but-2-ynamide
• CAS No: 2411303-01-8
• MF: C₁₇H₂₀N₂O
• MW: 268.353504180908
• CID: 5682582
• PubChem ID: 146077082
• Update Time: 2025-10-24

N-{2-(pyridin-2-yl)spiro3.3heptan-2-ylmethyl}but-2-ynamide Chemical and Physical Properties

Names and Identifiers

• EN300-26591052
• 2411303-01-8
• N-{[2-(pyridin-2-yl)spiro[3.3]heptan-2-yl]methyl}but-2-ynamide
• N-[(2-Pyridin-2-ylspiro[3.3]heptan-2-yl)methyl]but-2-ynamide
• N-{2-(pyridin-2-yl)spiro3.3heptan-2-ylmethyl}but-2-ynamide

• Inchi： 1S/C17H20N2O/c1-2-6-15(20)19-13-17(14-7-3-4-10-18-14)11-16(12-17)8-5-9-16/h3-4,7,10H,5,8-9,11-13H2,1H3,(H,19,20)
• InChI Key： IAOGSSIMPRGQDI-UHFFFAOYSA-N
• SMILES： O=C(C#CC)NCC1(C2C=CC=CN=2)CC2(CCC2)C1

Computed Properties

• Exact Mass: 268.157563266g/mol
• Monoisotopic Mass: 268.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on N-{2-(pyridin-2-yl)spiro3.3heptan-2-ylmethyl}but-2-ynamide

Introduction to N-{2-(pyridin-2-yl)spiro3.3heptan-2-ylmethyl}but-2-ynamide and Its Significance in Modern Chemical Biology

N-{2-(pyridin-2-yl)spiro3.3heptan-2-ylmethyl}but-2-ynamide, a compound with the CAS number 2411303-01-8, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This intricate molecule, featuring a spirocyclic core and a pyridine substituent, has garnered attention in recent years due to its potential applications in drug discovery and molecular recognition. The unique structural motifs present in this compound not only make it a subject of academic interest but also open avenues for exploring novel therapeutic strategies.

The chemical structure of N-{2-(pyridin-2-yl)spiro3.3heptan-2-ylmethyl}but-2-ynamide can be broken down into several key components that contribute to its biological activity. The spirocyclic framework, characterized by a carbon-carbon linkage between two rings, introduces rigidity and specific spatial orientation, which can be exploited for designing molecules with precise interactions. Additionally, the presence of a pyridine ring at the 2-position enhances the compound's ability to engage with biological targets, particularly proteins and enzymes that rely on nitrogen-containing heterocycles for binding.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways relevant to neurological disorders. Recent studies have highlighted the importance of spirocyclic compounds in developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. The spirocyclic core of N-{2-(pyridin-2-yl)spiro3.3heptan-2-ylmethyl}but-2-ynamide mimics natural products found in certain plants and marine organisms, which have demonstrated neuroprotective properties. This structural mimicry suggests that the compound may exhibit similar effects, making it a promising candidate for further investigation.

The pyridine moiety in N-{2-(pyridin-2-yl)spiro3.3heptan-2-ylmethyl}but-2-ynamide also plays a crucial role in its interactions with biological targets. Pyridine derivatives are well-known for their ability to bind to metal ions, which are essential cofactors for numerous enzymes involved in cellular metabolism. By incorporating a pyridine ring into the molecular structure, researchers can design molecules that specifically target metal-dependent enzymes, potentially leading to the development of new drugs with enhanced selectivity and efficacy.

Recent advancements in computational chemistry have enabled more accurate predictions of the binding affinity and mechanism of action for complex molecules like N-{2-(pyridin-2-yl)spiro3.3heptan-2-ylmethyl}but-2-ynamide. Molecular docking simulations have shown that this compound can interact with various protein targets, including kinases and transcription factors, which are involved in cancer progression and inflammation. These findings provide a strong rationale for exploring its potential as an anti-cancer agent or an anti-inflammatory therapeutic.

In addition to its therapeutic potential, N-{2-(pyridin-2-y l)spiro3.3heptan - 2 - ylmethyl}but - 2 - ynamide offers insights into the development of novel chemical probes for studying biological processes. The unique structural features of this compound make it an ideal candidate for use as a tool compound in biochemical assays, allowing researchers to investigate the function of specific proteins and enzymes in greater detail. Such studies could lead to the discovery of new drug targets and the development of more effective therapeutic strategies.

The synthesis of N-{cas no2411303 - 01 - 8} involves multi-step organic reactions that showcase the expertise required in modern synthetic chemistry. The spirocyclic core is typically constructed through intramolecular cyclization reactions, while the pyridine substituent is introduced via functional group transformations such as condensation reactions or metal-catalyzed cross-coupling reactions. These synthetic approaches highlight the versatility of organic chemistry in constructing complex molecules with tailored properties.

The pharmacological evaluation of N-{N-{}-{spiro}-heptan-pyridine}butynamide has revealed several interesting properties that warrant further exploration. Preclinical studies have demonstrated its ability to inhibit specific enzymatic activities relevant to various diseases, including cancer and neurological disorders. The compound's ability to modulate these pathways suggests that it may have therapeutic benefits when used alone or in combination with other drugs.

The future direction of research on N-{cas no2411303 - 01 - 8} will likely focus on optimizing its pharmacokinetic properties and exploring its potential in clinical trials. By improving solubility, bioavailability, and metabolic stability, researchers can enhance its suitability for therapeutic use. Additionally, Investigating its mechanism of action at a molecular level will provide valuable insights into how it interacts with biological targets and elicits its effects.

In conclusion, N-{N--{spiro-heptan-pyridine}butynamide is a remarkable compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for modulating biological pathways relevant to various diseases, while its synthetic accessibility allows for further exploration through medicinal chemistry approaches. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in advancing therapeutic strategies for complex diseases.